Cas no 1216301-85-7 (6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine)

• Product Name: 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine
• CAS No: 1216301-85-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD14551607
• CID: 3047656
• PubChem ID: 74888675
• Update Time: 2025-05-20

6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-a]pyridine
• Z8427
• 1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-8-methyl-
• BS-21033
• 6-Bromo-8-methyl-1,2,4-triazolo[4,3-a]pyridine
• MFCD14551607
• SCHEMBL20704212
• SY249578
• CS-0139768
• W15810
• DB-428552
• 1216301-85-7
• 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine

• MDL： MFCD14551607
• Inchi： 1S/C7H6BrN3/c1-5-2-6(8)3-11-4-9-10-7(5)11/h2-4H,1H3
• InChI Key： NSPWKKCAECFRFU-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=NN=C2C(C)=C1

Computed Properties

• Exact Mass: 210.97451 g/mol
• Monoisotopic Mass: 210.97451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2
• Molecular Weight: 212.05

Additional information on 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine

Introduction to 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine (CAS No. 1216301-85-7)

6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine (CAS No. 1216301-85-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a methyl group in its structure imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The molecular formula of 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine is C₉H₇N₄Br, with a molecular weight of approximately 235.08 g/mol. Its chemical structure consists of a pyridine ring fused with a triazole ring, substituted with a bromine atom at the 6-position and a methyl group at the 8-position. This unique arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

In recent years, the study of 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine has expanded significantly due to its potential as a lead compound in drug discovery. Research has shown that triazolopyridines exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Specifically, the bromine and methyl substituents in this compound have been found to enhance its pharmacological profile by modulating its interactions with biological targets.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine as an inhibitor of specific enzymes involved in cancer progression. The researchers demonstrated that this compound effectively inhibited the activity of certain kinases, which are key regulators of cell proliferation and survival. This finding suggests that 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine could be developed into a novel therapeutic agent for treating various types of cancer.

Beyond its anticancer properties, 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine has also shown promise in other therapeutic areas. For instance, studies have indicated that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine involves several well-established chemical reactions. One common approach is the condensation of 6-bromopyridin-3-carbaldehyde with 5-amino-1H-tetrazole followed by methylation at the 8-position. This synthetic route provides high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings.

In terms of safety and toxicity profiles, preliminary studies have shown that 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine exhibits low toxicity in vitro and in vivo models. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed investigations into its pharmacokinetics, metabolism, and potential side effects.

The future prospects for 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity towards specific biological targets. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and reduce potential side effects.

In conclusion, 6-Bromo-8-methyl-[1,2,4]triazolo[4,3-A]pyridine (CAS No. 1216301-85-7) is a highly promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it is likely to play an increasingly important role in the treatment of various diseases.